Cas no 81256-87-3 (N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine)

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine structure

81256-87-3 structure

Product Name:N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine

CAS No:81256-87-3

Molecular Formula:C₄₃H₄₉N₃O₈Si

Molecular Weight:763.94996

CID:839617

PubChem ID:11029064

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Properties

Names and Identifiers

- 5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine
- 5’-DMT-2’-TBDMS-Bz-rC
- 5'-DMT-2'-TBDMS-BZ-RC
- Cytidine, N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
- N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
- N4-BENZOYL-2'-O-TERT-BUTYLDIMETHYLSILYL-5'-O-DMT-CYTIDINE
- 5'-O-DMT-2'-O-TBDMS-Bz-rC
- MS-31371
- J-700367
- SCHEMBL3454561
- 81256-87-3
- N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-[(tert-butyldimethylsilyl)oxy]-4-hydroxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
- N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-[tert-butyl(dimethyl)silyl]cytidine
- AC-32209
- DTXSID60452400
- CS-0159309
- HY-138611
- PD167018
- A848824
- N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
- AKOS015999128
- DA-55807
- MDL： MFCD00080295
- InChIKey： AOXWVTIMEGOVNF-PKGPUZNISA-N
- Inchi： InChI=1S/C43H49N3O8Si/c1-42(2,3)55(6,7)54-38-37(47)35(53-40(38)46-27-26-36(45-41(46)49)44-39(48)29-14-10-8-11-15-29)28-52-43(30-16-12-9-13-17-30,31-18-22-33(50-4)23-19-31)32-20-24-34(51-5)25-21-32/h8-27,35,37-38,40,47H,28H2,1-7H3,(H,44,45,48,49)/t35-,37-,38-,40-/m1/s1
- SMILES： CC(C)([Si](C)(O[C@@H]1[C@H](O)[C@H](O[C@H]1N2C=CC(NC2=O)=NC(C3=CC=CC=C3)=O)COC(C4=CC=C(OC)C=C4)(C5=CC=C(OC)C=C5)C6=CC=CC=C6)C)C

Computed Properties

Exact Mass: 763.32889206g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 14
Monoisotopic Mass: 763.32889206g/mol
Heavy Atom Count: 55
Complexity: 1320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 128Å²

Experimental Properties

LogP: 7.00440
PSA: 133.86000
Solubility: Insuluble (8.4E-6 g/L) (25 ºC),
Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005FF8-100mg	5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine	81256-87-3	98%	100mg	$91.00	2024-04-21
A2B Chem LLC	AC52468-100mg	5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine	81256-87-3	98%	100mg	$85.00	2024-04-19
Aaron	AR005FNK-5g	5'-O-DMT-2'-O-TBDMS-N-Bz-Cytidine	81256-87-3	98%	5g	$347.00
MedChemExpress	HY-138611-100mg	5'-O-DMT-2'-O-TBDMS-Bz-rC	81256-87-3	98.68%	100mg	￥500
TRC	N211925-100mg	N4-Benzoyl-2'-O-tert-butyldimethylsilyl-5'-O-DMT-cytidine	81256-87-3		100mg	$ 105.00	2022-06-03